Cas no 99-46-7 (3-ethylbenzene-1-sulfonamide)

3-ethylbenzene-1-sulfonamide structure

3-ethylbenzene-1-sulfonamide structure

Product Name:3-ethylbenzene-1-sulfonamide

CAS No:99-46-7

Molecular Formula:C₈H₁₁NO₂S

Molecular Weight:185.24344

CID:797206

PubChem ID:14763059

3-ethylbenzene-1-sulfonamide Properties

Names and Identifiers

- Benzenesulfonamide,3-ethyl-
- 3-ethylbenzenesulfonamide
- Benzenesulfonamide, 3-ethyl- (9CI)
- CS-0233605
- 3-Ethylbenzene-1-sulfonamide
- BENZENESULFONAMIDE, 3-ETHYL-
- DTXSID50563751
- AKOS009386357
- EN300-134837
- SCHEMBL2005567
- 99-46-7
- Z401602538
- G49898
- DB-285488
- +Expand
- InChIKey： IDAXFFOLDRMEAO-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H11NO2S/c1-2-7-4-3-5-8(6-7)12(9,10)11/h3-6H,2H2,1H3,(H2,9,10,11)
- SMILES： CCC1=CC(=CC=C1)S(=O)(=O)N

Computed Properties

Exact Mass: 185.05104977g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 185.05104977g/mol
Heavy Atom Count: 12
Complexity: 230
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.3
Topological Polar Surface Area: 68.5Å²

3-ethylbenzene-1-sulfonamide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P005SRU-50mg	BENZENESULFONAMIDE, 3-ETHYL-	99-46-7	95%	50mg	$246.00	2024-04-19
A2B Chem LLC	AC69770-50mg	BENZENESULFONAMIDE, 3-ETHYL-	99-46-7	95%	50mg	$199.00	2024-07-18
Aaron	AR005T06-50mg	BENZENESULFONAMIDE, 3-ETHYL-	99-46-7	95%	50mg	$239.00	2024-07-18
Enamine	EN300-134837-0.05g	3-ethylbenzene-1-sulfonamide	99-46-7	95%	0.05g	$155.0	2023-04-20
TRC	B126415-10mg	3-ethylbenzene-1-sulfonamide	99-46-7		10mg	$ 50.00	2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1304275-50mg	3-Ethylbenzene-1-sulfonamide	99-46-7	97%	50mg	￥3621.00

3-ethylbenzene-1-sulfonamide Related Literature

1. Cyclometalated Ir(iii) complexes based on 2-(2,4-difluorophenyl)-pyridine and 2,2′-(2-phenyl-1H-imidazole-4,5-diyl)dipyridine: acid/base-induced structural transformation and luminescence switching, and photocatalytic activity for hydrogen evolution

Tai-Bao Gao,Qianwenhao Fan,Zhen-Tao Yu,Deng-Ke Cao Dalton Trans. 2017 46 8180
2. Versatile reactivity of a rhodium(i) boryl complex towards ketones and imines

Sabrina I. Kall?ne,Thomas Braun,Beatrice Braun,Stefan Mebs Dalton Trans. 2014 43 6786
3. Surface roughening, surface melting and crystal quality

J. P. van der Eerden Faraday Discuss. 1993 95 65
4. Catalytic asymmetric C2-nucleophilic substitutions of C3-substituted indoles with ortho-hydroxybenzyl alcohols

Jia-Le Wu,Jing-Yi Wang,Ping Wu,Guang-Jian Mei,Feng Shi Org. Chem. Front. 2017 4 2465
5. Synthesis, structure and catalytic activity of alkali metal-free bent-sandwiched lanthanide amido complexes with calix[4]-pyrrolyl ligands

Shuangliu Zhou,Shihong Wu,Hong Zhu,Shaowu Wang,Xiancui Zhu,Lijun Zhang,Gaosheng Yang,Daohui Cui,Hengyu Wang Dalton Trans. 2011 40 9447
6. Ligand-stabilization of an unusual square-based pyramidal geometry of Cd(II) and Zn(II) in an heterometallic {MPt2S2} core (M?=?Cd, Zn)

Zhaohui Li,Zhi-Heng Loh,S.-W. Audi Fong,Yaw-Kai Yan,William Henderson,K. F. Mok,T. S. Andy Hor J. Chem. Soc. Dalton Trans. 2000 1027
7. Dielectric relaxation in solutions with large solute molecules

R. J. Meakins Trans. Faraday Soc. 1958 54 1160
8. Dielectric relaxation in solutions with large solute molecules

R. J. Meakins Trans. Faraday Soc. 1958 54 1160

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